Cas no 13949-81-0 (1,4-Benzenedimethanol, 2,5-dihydroxy-)

1,4-Benzenedimethanol, 2,5-dihydroxy- structure
13949-81-0 structure
Product Name:1,4-Benzenedimethanol, 2,5-dihydroxy-
CAS No:13949-81-0
MF:C8H10O4
MW:170.162602901459
CID:95795
PubChem ID:12689033
Update Time:2025-04-18

1,4-Benzenedimethanol, 2,5-dihydroxy- Chemical and Physical Properties

Names and Identifiers

    • 1,4-Benzenedimethanol, 2,5-dihydroxy-
    • 2,5-bis(hydroxymethyl)benzene-1,4-diol
    • DTXSID20506953
    • SCHEMBL8830418
    • 13949-81-0
    • Inchi: 1S/C8H10O4/c9-3-5-1-7(11)6(4-10)2-8(5)12/h1-2,9-12H,3-4H2
    • InChI Key: GTJJZOXIKFNHJS-UHFFFAOYSA-N
    • SMILES: OC1C=C(CO)C(=CC=1CO)O

Computed Properties

  • Exact Mass: 170.05790880g/mol
  • Monoisotopic Mass: 170.05790880g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 123
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.5
  • Topological Polar Surface Area: 80.9Ų
Recommended suppliers
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd